Cas no 89239-90-7 (1H-Pyrazole, 1,3-dimethyl-5-(4-methyl-1H-imidazol-2-yl)-4-nitro-)

• Product Name: 1H-Pyrazole, 1,3-dimethyl-5-(4-methyl-1H-imidazol-2-yl)-4-nitro-
• CAS No: 89239-90-7
• MF: C₉H₁₁N₅O₂
• MW: 221.215940713882
• CID: 607290
• PubChem ID: 136220699
• Update Time: 2025-04-19

1H-Pyrazole, 1,3-dimethyl-5-(4-methyl-1H-imidazol-2-yl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1,3-dimethyl-5-(4-methyl-1H-imidazol-2-yl)-4-nitro-
• 2,5-dimethyl-3-(4-methylimidazol-2-ylidene)-4-nitro-1H-pyrazole
• 2,5-Dimethyl-3-(4-methyl-2H-imidazol-2-ylidene)-4-nitro-2,3-dihydro-1H-pyrazole
• DTXSID50752623
• 89239-90-7

• Inchi： 1S/C9H11N5O2/c1-5-4-10-9(11-5)8-7(14(15)16)6(2)12-13(8)3/h4H,1-3H3,(H,10,11)
• InChI Key： LJTDIUXEMPEEKB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=NN(C)C=1C1=NC=C(C)N1)=O

Computed Properties

• Exact Mass: 221.09127461g/mol
• Monoisotopic Mass: 221.09127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 92.3Ų